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Compound of Interest

Compound Name: 2-Bromo-6-chlorobenzonitrile

Cat. No.: B1293626

For Researchers, Scientists, and Drug Development Professionals
Introduction

2-Bromo-6-chlorobenzonitrile is a halogenated aromatic nitrile, a class of organic compounds
that serve as crucial building blocks in the synthesis of a wide array of more complex
molecules. Its chemical structure, featuring a benzene ring substituted with bromo, chloro, and
cyano groups, provides multiple reactive sites for further chemical transformations. This makes
it a valuable intermediate in the development of pharmaceuticals and agrochemicals. This
document provides a comprehensive overview of the known physical properties of 2-Bromo-6-
chlorobenzonitrile, outlines standard experimental protocols for their determination, and
illustrates its role as a synthetic intermediate.

Core Physical and Chemical Properties

The physical characteristics of 2-Bromo-6-chlorobenzonitrile are fundamental to its handling,
storage, and application in synthetic chemistry. A summary of its key properties is presented
below.
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Property Value Source(s)
Molecular Formula C7HsBrCIN [1112]
Molecular Weight 216.46 g/mol [1][2]
Appearance Pal.e—yellow to Yellow-brown 3]
Solid

Boiling Point 302.7 £ 27.0 °C (Predicted) [1]

Density 1.74 + 0.1 g/cm3 (Predicted) [1]

Storage Temperature Room Temperature [3]

Experimental Protocols for Physical Property

Determination

While specific experimental data for 2-Bromo-6-chlorobenzonitrile is not extensively

published, the following are standard laboratory protocols for determining the key physical

properties of a solid organic compound such as this.

Melting Point Determination

The melting point of a solid is a critical indicator of its purity.

Apparatus:

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle

Procedure:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or digital melting point device)

o Sample Preparation: A small amount of the crystalline solid is finely ground using a mortar

and pestle to ensure uniform heat transfer.
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e Capillary Tube Loading: The powdered sample is packed into a capillary tube to a height of
2-3 mm by tapping the sealed end on a hard surface.

e Measurement: The capillary tube is placed in the heating block of the melting point
apparatus. The temperature is raised rapidly to about 15-20 °C below the expected melting
point, and then the heating rate is slowed to 1-2 °C per minute.

o Observation: The temperature at which the first liquid droplet appears is recorded as the
beginning of the melting range, and the temperature at which the entire solid has turned into
a clear liquid is the end of the range. A pure compound will have a sharp melting range of 1-2
°C.

Boiling Point Determination (for solids that can be
sublimed or melted and then boiled)

Given that 2-Bromo-6-chlorobenzonitrile is a solid at room temperature with a high predicted
boiling point, its boiling point would be determined under reduced pressure to prevent
decomposition.

Apparatus:

o Hickman still or a small-scale distillation apparatus

e Heating mantle or oil bath

e Thermometer

e Vacuum source and manometer

Procedure:

e Asmall sample of 2-Bromo-6-chlorobenzonitrile is placed in the distillation flask.

e The apparatus is assembled, and a vacuum is applied. The pressure is recorded from the
manometer.

o The sample is heated gently until it begins to boil.
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e The temperature at which the vapor and liquid are in equilibrium (i.e., when the refluxing
vapor ring is stable) is recorded as the boiling point at that specific pressure.

e A nomograph can be used to correct the observed boiling point to the boiling point at
standard pressure (760 mmHg).

Density Measurement (Gas Pychometry)

For a solid, gas pycnometry provides a highly accurate method for determining density by
measuring the volume of the solid.

Apparatus:

e Gas pycnometer

e Analytical balance

e Helium or other inert gas source
Procedure:

o Calibration: The empty sample chamber of the pycnometer is calibrated according to the
manufacturer's instructions.

o Sample Weighing: A sample of 2-Bromo-6-chlorobenzonitrile is accurately weighed using
an analytical balance.

» Measurement: The weighed sample is placed in the sample chamber of the pycnometer. The
chamber is sealed and purged with the analysis gas (typically helium) to remove any
adsorbed moisture or air. The instrument then automatically performs a series of pressure
changes between the sample chamber and a reference chamber to determine the volume of
the solid sample.

o Calculation: The density is calculated by the instrument by dividing the mass of the sample
by the measured volume.

Role in Synthetic Chemistry
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2-Bromo-6-chlorobenzonitrile is a versatile intermediate in organic synthesis. The presence
of three distinct functional groups—a nitrile and two different halogens—on the aromatic ring
allows for a variety of selective chemical transformations. This makes it a valuable starting
material for the synthesis of more complex molecules, particularly in the fields of medicinal
chemistry and materials science.

Workflow: 2-Bromo-6-chlorobenzonitrile as a Synthetic Intermediate
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Caption: Synthetic pathway of 2-Bromo-6-chlorobenzonitrile.

Conclusion

2-Bromo-6-chlorobenzonitrile is a key chemical intermediate with a well-defined set of
physical properties that are important for its use in research and development. While some of
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its properties, such as boiling point and density, are currently based on predictive models,
established experimental protocols can be employed for their precise determination. Its utility
as a building block in the synthesis of high-value molecules underscores its importance in the
chemical and pharmaceutical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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